6-Epi-8-O-acetylharpagide
Overview
Description
CID 21604822 is a natural product found in Ajuga reptans with data available.
Scientific Research Applications
Iridoid Glycosides
6-Epi-8-O-acetylharpagide, as a type of iridoid glycoside, has been studied for various applications. Iridoid glycosides, including 6-Epi-8-O-acetylharpagide, have shown potential in antimicrobial activities. A study on Leonurus persicus found that these compounds have antimicrobial properties against gram-positive and gram-negative bacteria and fungi (Taşdemir et al., 1999).
Pharmacokinetics Studies
The pharmacokinetics of 6-Epi-8-O-acetylharpagide, which is closely related to 8-O-acetylharpagide, has been studied in mouse blood. This research utilized ultra-performance liquid chromatography–tandem mass spectrometry (UPLC–MS/MS) to understand the drug's behavior in the bloodstream after intravenous or oral administration (Chen et al., 2019).
Drug Delivery Systems
In drug delivery research, colon-targeted acetylharpagide tablets were formulated to release the drug specifically in the colon. This study highlighted the potential of 6-Epi-8-O-acetylharpagide in targeted drug delivery, especially for treating infectious and inflammatory diseases (Liu et al., 2018).
Structural Studies
Structural studies of 6-Epi-8-O-acetylharpagide have been conducted to understand its chemical properties. For example, a study on Caryopteris x clandonensis isolated and analyzed the structure of a C-6 epimer of 8-O-acetylharpagide, which is closely related to 6-Epi-8-O-acetylharpagide (Hannedouche et al., 2000).
Potential Anti-Tumor Properties
Research has also explored the potential anti-tumor properties of iridoid glycosides, including compounds similar to 6-Epi-8-O-acetylharpagide. A study on Ajuga decumbens identified 8-acetylharpagide with significant inhibitory effects on mouse skin and hepatic tumor models (Konoshima et al., 2000).
Antiviral Applications
6-Epi-8-O-acetylharpagide has been investigated for its potential antiviral effects. One study assessed its pharmacodynamic effects on Epstein-Barr virus (EBV) infection, revealing its inhibitory impact on EBV viral capsid antigen in cell models (Xiao-lan, 2013).
Anti-Inflammatory Mechanism
The anti-inflammatory mechanism of acetylharpagide, a compound similar to 6-Epi-8-O-acetylharpagide, was studied in relation to leukocyte adhesion and transmigration in endothelial cells. This research contributes to understanding the compound's role in chronic inflammatory processes (You et al., 2014).
properties
Product Name |
6-Epi-8-O-acetylharpagide |
|---|---|
Molecular Formula |
C17H26O11 |
Molecular Weight |
406.4 g/mol |
IUPAC Name |
[(1S,4aS,5S,7S,7aS)-4a,5-dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-7-yl] acetate |
InChI |
InChI=1S/C17H26O11/c1-7(19)28-16(2)5-9(20)17(24)3-4-25-15(13(16)17)27-14-12(23)11(22)10(21)8(6-18)26-14/h3-4,8-15,18,20-24H,5-6H2,1-2H3/t8-,9+,10-,11+,12-,13-,14+,15+,16+,17-/m1/s1 |
InChI Key |
CAFTUQNGDROXEZ-FPARNOHQSA-N |
Isomeric SMILES |
CC(=O)O[C@]1(C[C@@H]([C@]2([C@@H]1[C@@H](OC=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O)C |
SMILES |
CC(=O)OC1(CC(C2(C1C(OC=C2)OC3C(C(C(C(O3)CO)O)O)O)O)O)C |
Canonical SMILES |
CC(=O)OC1(CC(C2(C1C(OC=C2)OC3C(C(C(C(O3)CO)O)O)O)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
